Cas no 139372-07-9 (Benzenesulfonamide, N-(1-ethynyl-1,3-dimethylbutyl)-4-methyl-)

• Product Name: Benzenesulfonamide, N-(1-ethynyl-1,3-dimethylbutyl)-4-methyl-
• CAS No: 139372-07-9
• MF: C₁₅H₂₁NO₂S
• MW: 279.397742986679
• CID: 1278417
• Update Time: 2024-08-04

Benzenesulfonamide, N-(1-ethynyl-1,3-dimethylbutyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-ethynyl-1,3-dimethylbutyl)-4-methyl-

• Inchi： 1S/C15H21NO2S/c1-6-15(5,11-12(2)3)16-19(17,18)14-9-7-13(4)8-10-14/h1,7-10,12,16H,11H2,2-5H3
• InChI Key： KMJSIUZDLIYOQC-UHFFFAOYSA-N
• SMILES： C1(S(NC(C#C)(C)CC(C)C)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 279.12943

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 385.2±52.0 °C(Predicted)
• PSA: 46.17
• pka: 9.77±0.50(Predicted)